2-[4-(1H-1,2,3,4-tetrazol-1-yl)oxan-4-yl]acetic acid

• IUPAC Name: 2-[4-(tetrazol-1-yl)oxan-4-yl]acetic acid
• InChI: InChI=1S/C8H12N4O3/c13-7(14)5-8(1-3-15-4-2-8)12-6-9-10-11-12/h6H,1-5H2,(H,13,14)
• InChI Key: SXZSDPADERXIEA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CC(=O)O)N2C=NN=N2
• Molecular Formula: C8H12N4O3
• Molecular Weight: 212.21 g/mol

Description

Tetrazoles play a very important role in medicinal and pharmaceutical applications. They can act as bioisosteres for carboxylate groups because they have similar pKa and are deprotonated at physiological pH.

Synthesis Analysis

The synthesis of tetrazole derivatives can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. with good to excellent yields.

Molecular Structure Analysis

Tetrazoles have a five-membered aza compound with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds. The acidic nature of tetrazole is similar to corresponding carboxylic acids.

Chemical Reactions Analysis

Tetrazoles easily react with acidic materials and strong oxidizers (acidic chloride, anhydrides, and strong acids) to liberate corrosive and toxic gases and heat. They undergo reaction with few active metals and produce new compounds which are explosives to shocks.

Physical And Chemical Properties Analysis

Tetrazole is a crystalline light yellow powder and odorless. It shows a melting point temperature at 155–157°C. On heating, tetrazoles decompose and emit toxic nitrogen fumes.

Scientific Research Applications

Energetic Materials

• Insensitivity : 2-[4-(1H-1,2,3,4-tetrazol-1-yl)oxan-4-yl]acetic acid displays insensitivity, which is crucial for safe handling and storage of energetic materials. .

Synthetic Chemistry

• Metal-Free Synthesis : Researchers have developed an efficient and sustainable method for synthesizing 2-(3-methyl-1H-1,2,4-triazol-1-yl)acetic acid, a related compound. .

Coordination Polymers

• Metal-Organic Frameworks (MOFs) : 2-[4-(1H-1,2,3,4-tetrazol-1-yl)oxan-4-yl]acetic acid can act as a ligand in MOFs. For instance:
  • Four Co(II) Coordination Polymers : These MOFs are constructed using 4,4’-(1H-1,2,4-triazol-1-yl)methylenebis(benzoic acid) as a co-ligand. .

Mechanism of Action

Tetrazoles can stabilize the negative charge by delocalization and show corresponding carboxylic acid pKa values. They can form both aliphatic and aromatic heterocyclic compounds.

Safety and Hazards

Tetrazoles are burst vigorously on exposed to shock, fire, and heat on friction. On heating or burning, it releases carbon monoxide, carbon dioxide, and harmful nitrogen oxide.

Future Directions

Tetrazoles and their derivatives have a wide range of biological activities, including antibacterial, antifungal, antitumor, analgesic, anti­nociceptive, antimycobacterial, antidiabetic, anticonvulsant, cyclooxygenase inhibitory, anti-inflammatory, and antihypertensive activities. Therefore, they continue to be an area of interest for future research in medicinal and pharmaceutical applications.